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Compound of Interest

Compound Name: 3-Amino-4-methylpyridin-2-ol

CAS No.: 33252-54-9

Cat. No.: B1592258

Get Quote

3-Amino-4-methylpyridine, also known as 3-amino-4-picoline, is a pivotal heterocyclic amine

that has garnered significant attention in the field of medicinal chemistry. Its structural motif is a

cornerstone in the synthesis of a range of pharmacologically active molecules. Most notably, it

serves as a key precursor to Nevirapine, a non-nucleoside reverse transcriptase inhibitor

(NNRTI) used in the treatment of HIV-1 infection.[1] The strategic placement of the amino and

methyl groups on the pyridine ring imparts unique reactivity, making it an invaluable synthon for

drug development professionals.

This guide provides a comprehensive overview of 3-Amino-4-methylpyridine, delving into its

chemical identity, synthesis protocols, physicochemical properties, and its critical role in the

synthesis of Nevirapine.

Chemical Identity and Structure
The fundamental characteristics of 3-Amino-4-methylpyridine are summarized below.
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Identifier Value

CAS Number 3430-27-1[2]

Molecular Formula C₆H₈N₂[2]

Molecular Weight 108.14 g/mol [2]

IUPAC Name 4-methylpyridin-3-amine

Synonyms 3-Amino-4-picoline

The structure of 3-Amino-4-methylpyridine, characterized by a pyridine ring substituted with a

methyl group at position 4 and an amino group at position 3, is depicted below.

Caption: Chemical structure of 3-Amino-4-methylpyridine.

Synthesis of 3-Amino-4-methylpyridine: A
Comparative Analysis of Key Methodologies
The efficient synthesis of 3-Amino-4-methylpyridine is a subject of considerable interest due to

its industrial importance. Several synthetic routes have been developed, each with its own set

of advantages and challenges.

Synthesis from 4-Methylpyridine
A common laboratory-scale synthesis involves the nitration of 4-methylpyridine followed by

reduction.

4-Methylpyridine 3-Nitro-4-methylpyridineN₂O₅, -78°C 3-Amino-4-methylpyridinePd/C, H₂ (reduction)

Click to download full resolution via product page

Caption: Synthesis of 3-Amino-4-methylpyridine from 4-methylpyridine.

This method, while effective, presents challenges for industrial scale-up due to the harsh

reaction conditions and the use of potent nitrating agents.[3]
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Ammonolysis of Halogenated Precursors
A more industrially viable approach involves the ammonolysis of 3-halo-4-methylpyridines. For

instance, the reaction of 3-bromo-4-methylpyridine with concentrated ammonia in the presence

of a copper catalyst provides a high-yield pathway to the desired product.

Experimental Protocol: Ammonolysis of 3-Bromo-4-methylpyridine[3]

Reaction Setup: A high-pressure autoclave is charged with 150g of 3-bromo-4-

methylpyridine, 500mL of concentrated ammonia water, and 5g of copper sulfate.

Reaction Conditions: The autoclave is sealed and heated to 180°C for 8 hours.

Work-up and Isolation: After cooling, the reaction mixture is extracted three times with 500mL

of dichloromethane. The combined organic layers are concentrated under reduced pressure

to yield 3-Amino-4-methylpyridine. This process has a reported yield of 90%.[3]

Synthesis via Boronic Acid Intermediate
A newer approach utilizes a boronic acid derivative of 4-methylpyridine as the starting material.

[4] This method offers milder reaction conditions and avoids the use of halogenated precursors.

Experimental Protocol: From 4-Methylpyridine-3-boronic Acid[4][5]

Reaction Setup: A flask equipped with a mechanical stirrer is charged with 27.4g (0.2mol) of

4-methylpyridine-3-boronic acid, 50mL of methanol, 128g (1mol) of 28% aqueous ammonia,

and 2.9g (0.02mol) of copper(I) oxide.[4][5]

Reaction Conditions: The mixture is stirred at room temperature for 2 hours. The reaction

progress is monitored by Thin Layer Chromatography (TLC).

Work-up and Isolation: The specific details of the work-up and isolation for this method would

follow standard organic chemistry procedures for isolating an amine from a reaction mixture,

which typically involve extraction and purification.

Physicochemical and Spectroscopic Properties
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A thorough understanding of the physicochemical properties of 3-Amino-4-methylpyridine is

essential for its handling, storage, and application in synthesis.

Property Value Source

Appearance
White to brown crystalline

powder
[6]

Melting Point 102-107 °C [2]

Boiling Point 254 °C [1]

Solubility
Soluble in Chloroform, Ethyl

Acetate, Methanol
[1]

pKa 6.83 ± 0.18 (Predicted) [1]

Spectroscopic Data:

While detailed spectra are best consulted from spectral databases, typical spectroscopic

features include:

¹H NMR: Signals corresponding to the aromatic protons on the pyridine ring, the methyl

protons, and the amine protons.

¹³C NMR: Resonances for the six carbon atoms of the substituted pyridine ring.

IR Spectroscopy: Characteristic peaks for N-H stretching of the primary amine, C-H

stretching of the aromatic and methyl groups, and C=N and C=C stretching of the pyridine

ring.

The Pivotal Role in the Synthesis of Nevirapine
The primary industrial application of 3-Amino-4-methylpyridine is as a key intermediate in the

synthesis of Nevirapine.[1] The synthesis involves the chlorination of 3-Amino-4-methylpyridine

to form 2-chloro-3-amino-4-methylpyridine, which is a crucial step in the construction of the final

drug molecule.[1]
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3-Amino-4-methylpyridine 2-Chloro-3-amino-4-methylpyridineChlorination (e.g., HCl, H₂O₂) NevirapineFurther synthetic steps
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Caption: Role of 3-Amino-4-methylpyridine in Nevirapine synthesis.

The selective chlorination at the 2-position of the pyridine ring is a critical transformation that

enables the subsequent cyclization reactions to form the diazepine ring system of Nevirapine.

Safety, Handling, and Storage
As with any chemical intermediate, proper safety precautions must be observed when handling

3-Amino-4-methylpyridine.

Hazard Statements: Harmful if swallowed, causes skin irritation, and may cause respiratory

irritation.[7]

Precautionary Statements: Avoid breathing dust, wash hands thoroughly after handling, and

use in a well-ventilated area.[6]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[8]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container. The

compound is hygroscopic and should be stored under an inert atmosphere.

Conclusion
3-Amino-4-methylpyridine stands out as a vital molecule in the landscape of pharmaceutical

synthesis. Its well-defined synthetic pathways and versatile reactivity have established it as an

indispensable building block, particularly in the production of anti-retroviral drugs. For

researchers and professionals in drug development, a comprehensive understanding of this

compound's chemistry is not just beneficial but essential for the innovation of new therapeutic

agents. The continued exploration of its synthetic methodologies and applications will

undoubtedly pave the way for future advancements in medicinal chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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